Cas no 66271-82-7 (Dodecane, 1-(propylthio)-)

• Product Name: Dodecane, 1-(propylthio)-
• CAS No: 66271-82-7
• MF: C₁₅H₃₂S
• MW: 244.479583740234
• CID: 396583
• PubChem ID: 3660104
• Update Time: 2025-04-19

Dodecane, 1-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1-(propylthio)-
• 1-propylsulfanyldodecane
• DTXSID50394764
• 66271-82-7
• SCHEMBL10771398
• AKOS024338925

• Inchi： 1S/C15H32S/c1-3-5-6-7-8-9-10-11-12-13-15-16-14-4-2/h3-15H2,1-2H3
• InChI Key： JSIGETQGUMEVQW-UHFFFAOYSA-N
• SMILES： S(CCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 244.22266
• Monoisotopic Mass: 244.22247219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0